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Compound of Interest

Compound Name: Nickel;samarium

Cat. No.: B15486580

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
synthesis, characterization, and application of samarium-doped nickel oxide (Sm-doped NiO)
nanoparticles prepared via a simple and cost-effective sol-gel method.

Introduction

Nickel oxide (NiO), a p-type semiconductor with a wide bandgap of 3.6 to 4.0 eV, has garnered
significant research interest due to its diverse applications in catalysis, battery electrodes, gas
sensors, and biomedical fields.[1][2] Doping NiO with rare-earth elements like samarium (Sm)
can significantly alter its structural, optical, and magnetic properties, leading to enhanced
performance in various applications.[1] The sol-gel method offers a versatile and
straightforward approach to synthesize undoped and Sm-doped NiO nanoparticles with
controlled particle size and morphology.[1][3]

This document outlines the detailed experimental procedures for the sol-gel synthesis of Sm-
doped NiO nanoparticles, their characterization, and protocols for evaluating their potential in
antimicrobial, photocatalytic, and drug delivery applications.

Experimental Protocols
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Materials

» Nickel Nitrate Hexahydrate (Ni(NOs3)2:6H20)

o Samarium Nitrate Hexahydrate (Sm(NO3)3-6H20)

e Oxalic Acid (C2H204-2H20) or Sodium Hydroxide (NaOH)
» Ethanol or Deionized Water

o Doxepin (for drug delivery studies)

o Methylene Blue (for photocatalysis studies)

e Nutrient Agar and Broth (for antimicrobial studies)

» Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

Sol-Gel Synthesis of Samarium-Doped Nickel Oxide
Nanoparticles

This protocol describes a common sol-gel synthesis route for preparing Sm-doped NiO
nanoparticles.

Protocol:
e Precursor Solution Preparation:

o To synthesize undoped NiO nanoparticles, dissolve a specific molar concentration of
nickel nitrate hexahydrate in ethanol with continuous stirring and heating at 80°C.[1]

o For samarium-doped NiO nanoparticles, prepare a separate solution of samarium nitrate
hexahydrate in ethanol. The atomic percentage of samarium can be varied (e.g., 1 atomic
%).[1]

o Add the samarium nitrate solution to the nickel nitrate solution under continuous stirring to
achieve the desired doping concentration.
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o Gel Formation:

o Prepare a solution of oxalic acid in ethanol.

o Slowly add the oxalic acid solution to the mixed metal nitrate solution. A gel will start to
form.

o Alternatively, an aqueous solution of NaOH can be added dropwise to the nickel nitrate
solution (dissolved in deionized water) with vigorous stirring at around 75°C until a pH of
approximately 12 is reached to form a gel.[4][5]

e Aging and Drying:

o Age the resulting gel for a few hours at room temperature to allow the completion of the
reaction.

o Dry the gel in an oven at a temperature around 100-120°C for several hours to remove the
solvent.

 Calcination:
o Grind the dried gel into a fine powder.

o Calcination of the powder is a critical step to obtain the crystalline NiO phase. Place the
powder in a furnace and calcine at a temperature of 400°C for 2 hours.[1]

Experimental Workflow for Sol-Gel Synthesis
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Caption: Workflow for the sol-gel synthesis of Sm-doped NiO nanoparticles.
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Characterization of Nanoparticles

The synthesized nanopatrticles should be characterized to determine their structural,
morphological, and optical properties.

X-ray Diffraction (XRD): To confirm the crystalline structure and phase purity of the NiO
nanoparticles. The average crystallite size can be calculated using the Debye-Scherrer
formula.[1]

Scanning Electron Microscopy (SEM): To observe the surface morphology and particle
shape.[1]

Energy Dispersive X-ray Spectroscopy (EDX): To confirm the elemental composition and the
presence of samarium in the doped samples.[1]

Transmission Electron Microscopy (TEM): To determine the particle size and size
distribution.

UV-Visible Spectroscopy: To study the optical properties and determine the bandgap energy
of the nanoparticles.[1]

Vibrating Sample Magnetometer (VSM): To analyze the magnetic properties of the
nanoparticles.

Application Protocols
Antimicrobial Activity Assay

The antimicrobial potential of Sm-doped NiO nanoparticles can be evaluated against various
pathogenic bacteria.

Protocol: Agar Well Diffusion Method

o Prepare Bacterial Culture: Inoculate a loopful of the test bacterium (e.g., S. aureus, E. coli)
into a nutrient broth and incubate at 37°C for 24 hours.

o Prepare Agar Plates: Pour sterile nutrient agar into sterile Petri plates and allow them to
solidify.
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 Inoculate Plates: Spread 100 pL of the overnight bacterial culture evenly over the surface of
the agar plates using a sterile spreader.

o Create Wells: Punch wells of about 6 mm diameter into the agar plates using a sterile cork
borer.

e Add Nanoparticle Suspension: Prepare different concentrations of the Sm-doped NiO
nanoparticles dispersed in sterile deionized water. Add a specific volume (e.g., 100 uL) of
each nanoparticle suspension into the wells. Use a sterile deionized water as a negative
control and a standard antibiotic as a positive control.

 Incubation: Incubate the plates at 37°C for 24 hours.

o Measure Zone of Inhibition: Measure the diameter of the clear zone of inhibition around each
well. A larger zone of inhibition indicates higher antimicrobial activity.

Photocatalytic Activity Assay

The photocatalytic efficiency of the nanoparticles can be assessed by the degradation of an
organic dye like methylene blue under visible light irradiation.

Protocol: Degradation of Methylene Blue
» Prepare Dye Solution: Prepare a stock solution of methylene blue in deionized water.
e Photocatalytic Reaction:

o In a beaker, add a specific amount of Sm-doped NiO nanoparticles (e.g., 50 mg) to a
known volume and concentration of the methylene blue solution (e.g., 50 mL of 10 mg/L).

o Stir the suspension in the dark for about 30 minutes to ensure adsorption-desorption
equilibrium.

o Expose the suspension to a visible light source (e.g., a halogen lamp).

e Monitor Degradation:
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o At regular time intervals, withdraw a small aliquot of the suspension and centrifuge it to
remove the nanopatrticles.

o Measure the absorbance of the supernatant at the maximum absorption wavelength of
methylene blue (around 664 nm) using a UV-Visible spectrophotometer.

o Calculate Degradation Efficiency: The degradation efficiency can be calculated using the
following formula: Degradation (%) = [(Ao - At) / Ao] X 100 where Ao is the initial absorbance
of the dye solution and At is the absorbance at time 't'.

Drug Loading and Release Study

The potential of Sm-doped NiO nanopatrticles as a drug delivery vehicle can be investigated
using a model drug like doxepin.[6]

Protocol: Doxepin Loading and Release
e Drug Loading:

o Disperse a known amount of Sm-doped NiO nanoparticles (e.g., 0.02 g) in a solution of
doxepin of a specific concentration (e.g., 5 mL of 0.01 M).[6]

o Adjust the pH of the solution to an optimal value (e.g., pH 6) for drug loading.[6]
o Stir the mixture for a specific duration (e.g., 12 hours) to allow for drug loading.[6]
o Centrifuge the suspension to separate the drug-loaded nanopatrticles.

o Determine the amount of unloaded drug in the supernatant using a suitable analytical
technique like High-Performance Liquid Chromatography (HPLC).

o

Calculate the drug loading efficiency.
e In Vitro Drug Release:

o Disperse the drug-loaded nanoparticles in a release medium (e.g., phosphate-buffered
saline, PBS) at a physiological pH (e.g., pH 7.4) and a pH simulating the tumor
microenvironment (e.g., pH 6.5).[6]
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Keep the mixture in a shaker incubator at 37°C.

[e]

At predetermined time intervals, withdraw a small volume of the release medium and

o

replace it with fresh medium.

Analyze the amount of drug released into the medium using HPLC.

o

[¢]

Plot the cumulative drug release as a function of time.

Data Presentation
Table 1: Effect of Samarium Doping on the

hvsicochemical ies of NiC icl

Dopant
i . Average Crystallite  Lattice Parameter Bandgap Energy
Concentration .
] Size (nm) (A) (eV)
(atomic %)
0 (Undoped NiO) 36.00 4.1759 3.875
1.0 (Sm-doped NiO) 33.47 4.1770 3.769

Data compiled from reference[1].

Visualization of Logical Relationships

Logical Flow for Nanoparticle Application Testing
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Caption: Logical workflow from nanoparticle synthesis to application testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b15486580#sol-gel-synthesis-of-samarium-doped-
nickel-oxide-nanoparticles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b15486580#sol-gel-synthesis-of-samarium-doped-nickel-oxide-nanoparticles
https://www.benchchem.com/product/b15486580#sol-gel-synthesis-of-samarium-doped-nickel-oxide-nanoparticles
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15486580?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

